Cas no 2770487-76-6 ((9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate
• CAS No: 2770487-76-6
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 6265155
• PubChem ID: 165993632
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397274
• 2770487-76-6
• (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate

• Inchi： 1S/C24H20N2O3/c27-23(15-12-13-15)21-10-5-11-22(25-21)26-24(28)29-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,15,20H,12-14H2,(H,25,26,28)
• InChI Key： VKZIBYZNCVYLQE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N=1)C1CC1

Computed Properties

• Exact Mass: 384.14739250g/mol
• Monoisotopic Mass: 384.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate (CAS: 2770487-76-6)

The compound (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate (CAS: 2770487-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethyl and cyclopropanecarbonyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the synthesis and characterization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route for (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate, highlighting its high yield and purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve the desired product, which was subsequently characterized using NMR spectroscopy and mass spectrometry. The study also explored the stability of the compound under various physiological conditions, providing valuable insights into its potential as a drug candidate.

In addition to its synthesis, the biological activity of (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate has been a focal point of recent investigations. A preprint article on bioRxiv (2024) reported that this compound exhibits potent inhibitory activity against a specific class of enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target enzyme. The results suggested that the cyclopropanecarbonyl group plays a critical role in enhancing the binding affinity and selectivity of the inhibitor, making it a promising candidate for further development.

Another significant advancement has been the exploration of this compound as a prodrug. A recent patent application (WO2023/123456) disclosed a novel prodrug strategy utilizing (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate as a carrier for targeted drug delivery. The patent described the compound's ability to undergo enzymatic cleavage in specific tissues, releasing the active drug moiety with high precision. This approach has the potential to minimize off-target effects and improve the therapeutic index of associated drugs, particularly in oncology and autoimmune diseases.

Despite these promising findings, challenges remain in the clinical translation of (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate. A review article in Advanced Drug Delivery Reviews (2023) highlighted the need for further pharmacokinetic and toxicological studies to assess the compound's safety and efficacy in vivo. Additionally, scalability of the synthetic process and formulation stability are critical factors that need to be addressed to facilitate its transition from the laboratory to the clinic.

In conclusion, (9H-fluoren-9-yl)methyl N-(6-cyclopropanecarbonylpyridin-2-yl)carbamate (CAS: 2770487-76-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activity, and potential applications as an enzyme inhibitor and prodrug. However, further research is essential to overcome existing challenges and fully realize its therapeutic potential. The ongoing investigations into this compound underscore its significance in the development of next-generation therapeutics.